PHOSPHORUS YELLOW

Specification

• Description: Tetraphosphorus is a member of tetraatomic phosphorus.; White phosphorus is a colorless, white, or yellow waxy solid with a garlic-like odor. It does not occur naturally, but is manufactured from phosphate rocks. White phosphorus reacts rapidly with oxygen, easily catching fire at temperatures 10 to 15 degrees above room temperature. White phosphorus is used by the military in various types of ammunition, and to produce smoke for concealing troop movements and identifying targets. It is also used by industry to produce phosphoric acid and other chemicals for use in fertilizers, food additives, and cleaning compounds. Small amounts of white phosphorus were used in the past in pesticides and fireworks. Exposure to white phosphorus may come through working at a facility where white phosphorus is manufactured, breathing contaminated air near a facility that is using white phosphorus, eating contaminated fish or game birds or drinking or swimming in water that has been contaminated with white phosphorus, or touching soil contaminated with white phosphorus. Little information is available about the health effects that may be caused by white phosphorus. Most of what is known about the effects of breathing white phosphorus is from studies of workers. Most of what is known about the effects of eating white phosphorus is from reports of people eating rat poison or fireworks that contained it. Breathing white phosphorus for short periods may cause coughing and irritation of the throat and lungs. Breathing white phosphorus for long periods may cause a condition known as 'phossy jaw' which involves poor wound healing of the mouth and breakdown of the jaw bone. Eating or drinking small amounts of white phosphorus may cause liver, heart, or kidney damage, vomiting, stomach cramps, drowsiness, or death. The effects of chronic ingestion are unknown. Skin contact with burning white phosphorus may burn skin or cause liver, heart, and kidney damage. It is not known whether white phosphorus affects fertility or causes birth defects. There are no studies linking white phosphorus to cancer in humans or animals. (L2077); A non-metal element that has the atomic symbol P, atomic number 15, and atomic weight 31. It is an essential element that takes part in a broad variety of biochemical reactions.
• CAS No.: 12185-10-3
• Molecular Formula: P4
• Molecular Weight: 123.8950480 g/mol
• IUPAC Name: 1,2,3,4-tetraphosphatricyclo[1.1.0.02,4]butane
• Standard InChI: InChI=1S/P4/c1-2-3(1)4(1)2
• Standard InChI Key: OBSZRRSYVTXPNB-UHFFFAOYSA-N
• Impurities: Typical manufacturers' analysis for a straw yellow product: arsenic, 30-250 ppm; toluene insolubles, 0.01 - 0.05 wt %; oils (hydrocarbons), 30-100 ppm as carbon.; ...White phosphorus contains boron, silicon, calcium, aluminum, iron, and arsenic in excess of 10 ppm as impurities... .; Because white phosphorus oxidizes rapidly, phosphorus fumes/vapors may contain phosphoric oxide and phosphorus oxide, in addition to phosphorus.
• SMILES: [P]
• Canonical SMILES: P12P3P1P23
• Boiling Point: 536 °F
• Colorform: Exists in three main allotropic forms: white, black, and red. The same liquid is obtained from all forms on melting.; Colorless or white, transparent, crystalline solid; waxy appearance; darkens on exposure to light. Sometimes called yellow phosphorus; color due to impurities. Two allotropic modifications: alpha-form exists at room temperature; cubic crystals containing P4 molecules; beta-form hexagonal crystals. /White phosphorus/; Yellow /allotropic form/: Colorless to yellow, wax-like solid.; Black /allotropic form/: Polymorphic; orthorhombic crystalline form; amorphous form.; For more Color/Form (Complete) data for PHOSPHORUS, ELEMENTAL (6 total), please visit the HSDB record page.
• Melting Point: 111.4 °F